Cas no 923157-74-8 (N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide)

• Product Name: N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide
• CAS No: 923157-74-8
• MF: C₂₂H₃₁N₃O₄S₂
• MW: 465.629243135452
• CID: 6094361
• PubChem ID: 18593369
• Update Time: 2025-07-21

N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide
• N-{3-[(4-benzylpiperazin-1-yl)sulfonyl]-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide
• N-[3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl]-N-methylmethanesulfonamide
• 923157-74-8
• AKOS024481744
• VU0493177-1
• F3263-0028
• N-(3-((4-benzylpiperazin-1-yl)sulfonyl)-2,4,6-trimethylphenyl)-N-methylmethanesulfonamide

• Inchi： 1S/C22H31N3O4S2/c1-17-15-18(2)22(19(3)21(17)23(4)30(5,26)27)31(28,29)25-13-11-24(12-14-25)16-20-9-7-6-8-10-20/h6-10,15H,11-14,16H2,1-5H3
• InChI Key： JVQLWANISAZHAA-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=C(C=1C)N(C)S(C)(=O)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 465.17559883g/mol
• Monoisotopic Mass: 465.17559883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide

Comprehensive Overview of N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide (CAS No. 923157-74-8)

N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide, with the CAS number 923157-74-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a benzylpiperazine moiety with a trimethylphenyl group, linked via a sulfonyl bridge. Its intricate design makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

The compound's structural complexity is highlighted by the presence of multiple functional groups, including the methanesulfonamide and benzylpiperazine components. These groups are known for their potential biological activity, particularly in modulating receptor interactions. Researchers have investigated similar compounds for applications in central nervous system (CNS) disorders, metabolic diseases, and inflammatory conditions, though specific studies on 923157-74-8 remain limited.

In recent years, the demand for sulfonamide derivatives and piperazine-based compounds has surged due to their versatility in drug discovery. The CAS 923157-74-8 compound aligns with this trend, as its structure suggests potential utility in designing small-molecule inhibitors or allosteric modulators. Its sulfonyl group enhances solubility and bioavailability, critical factors in pharmaceutical development.

From a synthetic chemistry perspective, N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation typically involves multi-step reactions, including sulfonylation and N-alkylation, which are well-documented in literature. The compound's purity and stability are crucial for reproducibility in research, making analytical techniques like HPLC and NMR indispensable for characterization.

Current discussions in scientific communities often revolve around the optimization of lead compounds and structure-activity relationships (SAR). The 923157-74-8 compound, with its modular design, offers a template for such explorations. Researchers are particularly interested in how modifications to the benzylpiperazine or trimethylphenyl segments could influence binding affinity or selectivity toward biological targets.

Environmental and regulatory considerations also play a role in the compound's applications. As with many sulfonamide derivatives, its biodegradability and ecotoxicological profile are topics of ongoing investigation. Sustainable synthesis methods, such as catalysis and green chemistry approaches, are being explored to minimize waste and energy consumption during production.

In summary, N-{3-(4-benzylpiperazin-1-yl)sulfonyl-2,4,6-trimethylphenyl}-N-methylmethanesulfonamide (CAS 923157-74-8) represents a promising candidate for further study in both academic and industrial settings. Its structural features align with contemporary research priorities, including drug discovery, chemical biology, and materials science. As scientific understanding of its properties expands, so too will its potential applications.